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Compound Focus: 1-Stearoyl-sn-glycero-3-phosphocholine

CAS No.: 19420-57-6

Cat. No.: S580141

Chemical Identity and Nomenclature

1-Octadecanoyl-sn-glycero-3-phosphocholine is more commonly known as a lysophosphatidylcholine (LPC)

with a stearoyl (18:0) fatty acid chain.

Property Description
Common Name 1-Stearoyl-sn-glycero-3-phosphocholine; 18:0 LysoPC [1]
IUPAC Name (2R)-2-hydroxy-3-(octadecanoyloxy)propyl 2-

(trimethylazaniumyl)ethyl phosphate [1]

Molecular Formula C26Hs54NO7P [1]

Molecular Weight 523.692 g/mol [1]

InChl Key IHNKQIMGVNPMTC-RUZDIDTESA-N [1]
CAS Number Information not located in results

Critical Micelle Concentration Information not located in results
(CMC)
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This molecule is a key single-chain phospholipid and an intermediate in the Lands' cycle, the primary

pathway for phospholipid remodeling in cells to achieve specific fatty acid compositions [2].

Biological Role and Significance

This lysophospholipid is not just an intermediate; it has significant biological roles and research applications:

¢ Metabolic Intermediate: It is a substrate for Lysophosphatidylcholine Acyltransferases (LPCATS),
enzymes that re-acylate it to form phosphatidylcholine (PC) in the Lands' cycle [2]. Its presence and
metabolism are crucial for maintaining membrane lipid homeostasis.

¢ Role in Surfactant Production: The enzyme LPCAT1, which uses this and similar lipids as a
substrate, is highly expressed in alveolar type Il cells in the lung. This indicates its vital role in the
production of pulmonary surfactant [2].

e Precursor in PAF Biosynthesis: Under the action of the enzyme LPCAT1, this molecule can also
participate in the non-inflammatory biosynthetic pathway of Plate-activating Factor (PAF), a potent
lipid signaling molecule [2].

The diagram below illustrates its central role in these key metabolic pathways.
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Metabolic pathways of 18:0 LysoPC via LPCAT enzymes.

Research and Application Context

While specific protocols for 18:0 LysoPC were not found, the search results highlight its importance in

broader research contexts:
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¢ Membrane Biophysics: Studies on related phosphatidylcholines (like DSPC) are fundamental for
understanding lipid bilayer properties, such as gel to fluid phase transitions, which are critical for
designing lipid nanoparticles (LNPs) [3] [4].

¢ Drug Delivery: Phosphatidylcholines are key components in the formulation of lipid nanoparticles
(LNPs) used in pharmaceutical applications, notably in mRNA vaccines like those for COVID-19 [3].
While 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) is explicitly mentioned in this role [3],
lysophosphatidylcholines are important in the overall metabolism and engineering of these delivery
systems.

A Guide for Further Research

To build a complete experimental whitepaper, you will need to consult specialized scientific resources. Here

is a potential workflow to obtain the missing detailed information:

Click to download full resolution via product page

Workflow for obtaining detailed compound data.

¢ Confirm Identity and Purity: Use the provided InChl Key (IHNKQIMGVNPMTC-RUZDIDTESA-N) to
search open databases like PubChem [5] or ChEBI for analytical data (e.g., mass spectrometry, NMR
spectra) and confirmed CAS numbers.

¢ Find Specific Protocols: Search specialized literature databases (e.g., PubMed, Google Scholar) for
the enzyme LPCAT. The cited papers by Zhao et al. (2008) and Nakanishi et al. (2006) are excellent
starting points for detailed assay methodologies using this substrate [2].

e Locate Physical Data: Search chemical supplier catalogs (e.g., Avanti Polar Lipids, Cayman
Chemical) for datasheets on 1-Stearoyl-sn-glycero-3-phosphocholine, which often list physical-
chemical properties like CMC.

¢ Investigate Applications: Explore recent review articles on "lysophospholipid biology" or "lipid
nanoparticle formulation" to understand the current application landscape.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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